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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk
assessment. All personnel handling pentachlorocyclopropane must be thoroughly trained in
its hazards and the required safety procedures.

Executive Summary

Pentachlorocyclopropane (PCCP) is a colorless liquid with a faint minty odor, utilized in
organic synthesis. While its toxicological properties have not been fully investigated, available
data indicates that it is a hazardous substance requiring stringent safety protocols. This guide
provides an in-depth overview of the known hazards associated with
pentachlorocyclopropane, detailed safety precautions for its handling, and available
toxicological data. It is crucial to note that comprehensive data on the metabolic and signaling
pathways of this compound are not currently available in published literature.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of
pentachlorocyclopropane based on available data.

Table 1: Physicochemical Properties of Pentachlorocyclopropane
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Property Value Reference
Chemical Formula C3HCls [1112]
CAS Number 6262-51-7 [1][3]
Molecular Weight 214.31 g/mol [3]
Appearance Colorless liquid [1]
Odor Faint minty odor [2][4]
Density 1.668 g/mL at 25 °C [315]
Boiling Point 55-56 °C at 7 mmHg [31[5]
Flash Point 101 °C (213.8 °F) - closed cup [5]
Sparingly soluble in organic
Solubility paringy g [6]
solvents.
Table 2: Toxicological Data for Pentachlorocyclopropane
Route of
. o Observed
Parameter Species Administrat Value Reference
. Effects
ion
Visual field
Lethal Dose changes,
Rat Oral 78 mg/kg [4]
(LD) somnolence,
convulsions.
Tremor,
Lethal Dose necrotic
Rat Dermal 2 g/kg ) ) [4]
(LD) gastrointestin

al changes.

Known Hazards

Pentachlorocyclopropane is classified as a hazardous substance with the following primary

concerns:
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Irritant: It is irritating to the skin, eyes, and respiratory system.[7][8] Direct contact can cause
redness, pain, and inflammation.

Systemic Effects: The toxicological properties of this substance have not been fully
investigated.[1] However, ingestion may lead to central nervous system effects and necrotic
changes in the gastrointestinal tract.[1]

Inhalation Hazard: While not fully characterized, inhalation of vapors may be harmful.[7]

Reactivity: Pentachlorocyclopropane is thermally unstable and can decompose at
temperatures above 100°C.[2] It is also incompatible with strong oxidizing agents and strong
bases.[9]

Decomposition Products: When heated to decomposition, it emits toxic and irritating gases,
including hydrogen chloride, carbon monoxide, and carbon dioxide.[1][7]

Safety Precautions and Handling

Strict adherence to the following safety protocols is mandatory when handling
pentachlorocyclopropane.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] The specific
glove material should be chosen based on a risk assessment and compatibility with
chlorinated hydrocarbons.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1] A lab coat
is the minimum requirement, with additional protection as determined by the scale of the
operation.

Respiratory Protection: All handling of pentachlorocyclopropane should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[1] If engineering
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controls are not sufficient, a respirator compliant with OSHA's 29 CFR 1910.134 or European
Standard EN 149 must be used.[1]

Handling and Storage

Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1]

Hygiene: Wash thoroughly after handling.[1] Remove contaminated clothing and wash it
before reuse.[1] Avoid contact with eyes, skin, and clothing.[1] Do not eat, drink, or smoke in
areas where the chemical is handled.

Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, well-
ventilated area away from incompatible substances such as strong oxidizing agents and
strong bases.[1][9]

Spill and Emergency Procedures

Spill Cleanup: In case of a spill, immediately evacuate the area. Clean up spills immediately,
observing all precautions outlined in the PPE section.[1] Provide ventilation.[1] Absorb the
spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.

First Aid:

o

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical aid immediately.[1]

o Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]

o Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[1]

o Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited in this guide are not readily
available in the public domain. The provided LD50 values are from secondary sources. For any
new toxicological studies, it is recommended to follow established guidelines such as those
from the Organisation for Economic Co-operation and Development (OECD) for acute oral and
dermal toxicity testing.

Visualizations

As there is no available information on the specific signaling or metabolic pathways of
pentachlorocyclopropane, the following diagrams illustrate logical workflows for safe handling
and emergency response based on the known hazards.
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Emergency Response
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Exposure to Pentachlorocyclopropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hazards and Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630593#hazards-and-safety-precautions-for-
handling-pentachlorocyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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